Cas no 2356854-36-7 (Tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate)

Tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for its functionalized piperidine core and reactive alkene side chain. The tert-butyl ester group enhances stability while allowing selective deprotection under mild conditions, facilitating further derivatization. The but-3-en-1-yl substituent offers a handle for cross-coupling or cyclization reactions, making it useful in constructing complex heterocycles or pharmaceutical scaffolds. Its well-defined stereochemistry and compatibility with diverse reaction conditions make it a preferred choice for medicinal chemistry and materials science applications. The compound's balanced lipophilicity and steric profile also contribute to its utility in drug discovery.
Tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate structure
2356854-36-7 structure
Product Name:Tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate
CAS No:2356854-36-7
MF:C14H25NO2
MW:239.353804349899
CID:5655148
PubChem ID:165897797
Update Time:2025-10-21

Tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2356854-36-7
    • tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate
    • EN300-27731474
    • Tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate
    • Inchi: 1S/C14H25NO2/c1-5-6-7-14(8-10-15-11-9-14)12(16)17-13(2,3)4/h5,15H,1,6-11H2,2-4H3
    • InChI Key: CSYOVXNTEMTJIS-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(C1(CCC=C)CCNCC1)=O

Computed Properties

  • Exact Mass: 239.188529040g/mol
  • Monoisotopic Mass: 239.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.3Ų

Tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27731474-1g
tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate
2356854-36-7
1g
$1043.0 2023-09-10
Enamine
EN300-27731474-5g
tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate
2356854-36-7
5g
$3023.0 2023-09-10
Enamine
EN300-27731474-10g
tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate
2356854-36-7
10g
$4483.0 2023-09-10
Enamine
EN300-27731474-0.05g
tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate
2356854-36-7 95.0%
0.05g
$876.0 2025-03-19
Enamine
EN300-27731474-0.1g
tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate
2356854-36-7 95.0%
0.1g
$917.0 2025-03-19
Enamine
EN300-27731474-0.25g
tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate
2356854-36-7 95.0%
0.25g
$959.0 2025-03-19
Enamine
EN300-27731474-0.5g
tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate
2356854-36-7 95.0%
0.5g
$1001.0 2025-03-19
Enamine
EN300-27731474-1.0g
tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate
2356854-36-7 95.0%
1.0g
$1043.0 2025-03-19
Enamine
EN300-27731474-2.5g
tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate
2356854-36-7 95.0%
2.5g
$2043.0 2025-03-19
Enamine
EN300-27731474-5.0g
tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate
2356854-36-7 95.0%
5.0g
$3023.0 2025-03-19

Additional information on Tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate

Professional Introduction to Tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate (CAS No. 2356854-36-7)

Tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate, a compound with the chemical identifier CAS No. 2356854-36-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural motif, has garnered considerable attention due to its potential applications in drug development and molecular research. The piperidine ring, a key structural component, is well-documented for its role in enhancing the bioavailability and pharmacological activity of various therapeutic agents.

The molecular structure of Tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate incorporates a butenyl side chain, which introduces a degree of flexibility and reactivity that is highly valuable in medicinal chemistry. This feature allows for diverse functionalization, making it a versatile building block for synthesizing more complex molecules. The tert-butyl group further contributes to the compound's stability and solubility characteristics, which are critical factors in formulation development.

Recent research has highlighted the importance of piperidine derivatives in the design of novel therapeutic agents. Studies have demonstrated that compounds containing the piperidine scaffold exhibit enhanced binding affinity to biological targets, including enzymes and receptors involved in critical metabolic pathways. For instance, modifications to the piperidine ring have been shown to improve the selectivity and efficacy of drugs targeting neurological disorders, such as Parkinson's disease and Alzheimer's disease.

The butenyl moiety in Tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate also plays a pivotal role in its pharmacological profile. This group can participate in hydrogen bonding interactions and hydrophobic effects, which are essential for optimizing drug-receptor binding. Additionally, the presence of a double bond in the butenyl chain provides opportunities for further chemical manipulation, enabling the synthesis of analogs with tailored properties.

In the context of drug discovery, the synthesis of Tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate exemplifies the growing trend toward leveraging computational chemistry and high-throughput screening techniques to identify promising lead compounds. Advances in these methodologies have significantly accelerated the drug development process, allowing researchers to rapidly evaluate large libraries of compounds for their potential therapeutic value. The compound's structural features make it an attractive candidate for further investigation using these innovative approaches.

Moreover, the stability and chemical robustness of Tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate are advantageous for industrial-scale production. Its resistance to degradation under various conditions ensures consistent quality and performance in pharmaceutical formulations. This reliability is crucial for maintaining the efficacy and safety of therapeutic products throughout their shelf life.

The compound's solubility profile is another key consideration in its potential applications. Solubility is a critical factor that influences drug absorption and distribution within the body. By optimizing the solubility characteristics through structural modifications, researchers can enhance the bioavailability of drugs derived from this compound. This aspect is particularly relevant in developing treatments for diseases where poor solubility poses significant challenges.

Recent studies have also explored the use of piperidine derivatives as scaffolds for antiviral and anticancer agents. The unique electronic properties of the piperidine ring allow it to interact with biological targets in ways that other heterocyclic compounds may not. For example, research has shown that certain piperidine-based molecules exhibit potent inhibitory effects on viral proteases and kinases, making them promising candidates for antiviral therapies.

The versatility of Tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate extends beyond its use as an intermediate in drug synthesis. It has also been investigated as a component in materials science applications, where its structural properties contribute to the development of novel polymers and coatings with enhanced performance characteristics.

In conclusion, Tert-butyl 4-(but-3-en-1-yl)piperidine-4-carboxylate (CAS No. 2356854-36-7) represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential applications. The compound's combination of stability, solubility, and reactivity makes it an invaluable tool for researchers developing new therapeutic agents. As advancements continue to be made in synthetic methodologies and computational chemistry, compounds like this are poised to play an increasingly important role in addressing some of today's most pressing medical challenges.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk